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Compound of Interest

Compound Name: 2-Fluoro-4-iodo-5-methylpyridine

Cat. No.: B124746

Essential Safety and Handling Guide for 2-Fluoro-4-
ilodo-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Fluoro-4-iodo-5-methylpyridine (CAS No. 153034-94-7). It outlines the necessary personal
protective equipment (PPE), safe handling procedures, and disposal plans to ensure the safety
of laboratory personnel.

Hazard Summary

2-Fluoro-4-iodo-5-methylpyridine is classified as a hazardous substance. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it presents
the following primary hazards[1]:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].
e Serious Eye Damage (Category 1): Causes serious eye damage|[1].

It is crucial to handle this compound with appropriate care to avoid exposure.

Personal Protective Equipment (PPE)
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A comprehensive Safety Data Sheet (SDS) with specific quantitative data such as glove
breakthrough times for 2-Fluoro-4-iodo-5-methylpyridine is not readily available in the public
domain. The following PPE recommendations are based on the known hazards of the
substance and general best practices for handling hazardous chemicals.

PPE Category Specification

Chemical safety goggles or a face shield are
Eye and Face Protection mandatory to protect against splashes and

aerosols that can cause serious eye damage[1].

- Gloves: Chemical-resistant gloves (e.qg., nitrile,

neoprene) should be worn. Regularly inspect

gloves for any signs of degradation or puncture.
) ) - Lab Coat: A standard laboratory coat should be

Skin Protection _

worn and properly fastened. - Protective

Clothing: For procedures with a higher risk of

splashing, consider additional protective clothing

such as an apron or coveralls.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
minimize inhalation exposure. If a fume hood is
Respiratory Protection not available or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should

be used.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is vital to minimize the risk of exposure when working
with 2-Fluoro-4-iodo-5-methylpyridine.

1. Preparation:

Ensure that a chemical fume hood is available and functioning correctly.
Gather all necessary PPE and ensure it is in good condition.
Have an emergency eyewash station and safety shower readily accessible.
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Prepare all necessary equipment and reagents before handling the compound.
. Handling:

Conduct all manipulations of 2-Fluoro-4-iodo-5-methylpyridine within a certified chemical
fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Place the contaminated absorbent into a sealed, labeled container for hazardous waste
disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing 2-Fluoro-4-iodo-5-methylpyridine must be treated as hazardous waste.

e Solid Waste: Collect any solid waste, including contaminated gloves, absorbent materials,
and empty containers, in a clearly labeled, sealed container.

Liquid Waste: Collect any liquid waste in a compatible, labeled, and sealed hazardous waste
container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations.

Visualized Workflow for Handling 2-Fluoro-4-iodo-5-
methylpyridine

The following diagram illustrates the logical workflow for the safe handling of 2-Fluoro-4-iodo-
5-methylpyridine, from preparation to disposal.
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Caption: Logical workflow for handling 2-Fluoro-4-iodo-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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